Cas no 18354-35-3 (Benzoyl isocyanate,4-fluoro-)

• Product Name: Benzoyl isocyanate,4-fluoro-
• CAS No: 18354-35-3
• Molecular Formula: C₈H₄FNO₂
• Molecular Weight: 165.12126
• CID: 233047
• PubChem ID: 2733375

Benzoyl isocyanate,4-fluoro- Properties

Names and Identifiers

• Benzoyl isocyanate,4-fluoro-
• 4-Fluorobenzoyl isocyanate
• (4-fluorophenyl)-isocyanatomethanone
• (4-fluorophenyl)-isocyanato-methanone
• 4-fluoro-benzoyl isocyanate
• A812790
• AC1MBYQC
• AG-E-33211
• CTK4D8511
• p-Fluorbenzoylisocyanat
• p-fluorobenzoyl isocyanate
• 4-fluorobenzoylisocyanate
• DBCORYGNTYHQBR-UHFFFAOYSA-N
• 18354-35-3
• Benzoyl isocyanate, 4-fluoro-
• AKOS000160999
• SCHEMBL67959
• DTXSID70369873

• InChIKey： DBCORYGNTYHQBR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4FNO2/c9-7-3-1-6(2-4-7)8(12)10-5-11/h1-4H
• SMILES： O=C=NC(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 165.02262
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.02260653g/mol
• Heavy Atom Count: 12
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5
• Density: 1.2870